4-Amino-1-methylbenzimidazole dihydrochloride; 95%

• IUPAC Name: 1-methylbenzimidazol-4-amine;dihydrochloride
• InChI: InChI=1S/C8H9N3.2ClH/c1-11-5-10-8-6(9)3-2-4-7(8)11;;/h2-5H,9H2,1H3;2*1H
• InChI Key: JDJHZAAOZDCZGO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C(C=CC=C21)N.Cl.Cl
• Molecular Formula: C8H11Cl2N3
• Molecular Weight: 220.10 g/mol

Description

4-Amino-1-methylbenzimidazole dihydrochloride (4-AMB-D), also known as 1-methyl-4-amino-1H-benzimidazole-2,5-dihydrochloride, is a synthetic, crystalline compound that is used in a variety of scientific and medical applications. It has a molecular weight of 266.9 g/mol and a melting point of around 230°C. 4-AMB-D is a white, odorless powder that is soluble in water. It is a zwitterionic compound, meaning that it carries both positive and negative charges.

Scientific Research Applications

4-AMB-D has a wide range of applications in scientific research. It is used as a reagent for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and dyes. It is also used in the synthesis of biologically active compounds such as peptides, peptidomimetics, and nucleosides. In addition, 4-AMB-D is used in the preparation of fluorescent dyes and fluorescent labels for imaging and sensing.

Mechanism of Action

4-AMB-D acts as an inhibitor of the enzyme dihydrofolate reductase (DHFR). DHFR is an important enzyme in the folate metabolism pathway and is involved in DNA synthesis and cell division. 4-AMB-D binds to the active site of DHFR, blocking the enzyme’s activity and preventing the synthesis of folate.
Biochemical and Physiological Effects
4-AMB-D has been shown to inhibit the growth of bacteria, fungi, and protozoa. It has also been shown to inhibit the growth of mammalian cells, including cancer cells. 4-AMB-D has been studied for its potential use in the treatment of cancer, but its effects on normal cells and its toxicity have limited its clinical use.

Advantages and Limitations for Lab Experiments

4-AMB-D has several advantages for laboratory experiments. It is easy to synthesize and is relatively stable in aqueous solution. Additionally, it is relatively non-toxic and can be used in low concentrations. However, it is not very soluble in organic solvents and is not stable in alkaline solutions.

Future Directions

There are several potential future directions for the use of 4-AMB-D in scientific research. It could be used as an inhibitor of other enzymes involved in folate metabolism, such as thymidylate synthase. Additionally, its potential use in the treatment of cancer could be further explored. Other potential applications include its use in the synthesis of peptides and peptidomimetics, fluorescent dyes, and fluorescent labels. Finally, its potential use as an antimicrobial agent could be further investigated.

Synthesis Methods

4-AMB-D can be synthesized from 4-amino-1-methylbenzimidazole and hydrochloric acid. The reaction is as follows:
4-amino-1-methylbenzimidazole + HCl → 4-AMB-D + H2O
The reaction is typically carried out in aqueous solution at room temperature. The product is then isolated by filtration and dried.